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Compound of Interest

Compound Name: DAC 1

Cat. No.: B1176008

Technical Support Center: CJC-1295 DAC

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the handling and stability of reconstituted CJC-
1295 with Drug Affinity Complex (DAC).

Frequently Asked Questions (FAQSs)

Q1: What is the recommended storage temperature for reconstituted CJC-1295 DAC?

Al: For short-term storage, reconstituted CJC-1295 DAC should be kept refrigerated at 2°C to
8°C (36°F to 46°F)[1]. For long-term storage, it is recommended to store aliquots at -20°C[2].

Q2: What is the expected long-term stability of CJC-1295 DAC when reconstituted and stored
at 4°C?

A2: While specific quantitative long-term stability data for CJC-1295 DAC at 4°C is not readily
available in published literature, general guidelines for reconstituted peptides suggest a limited
shelf-life. A blend containing CJC-1295 with DAC is recommended for use within 15-20 days
when stored at 2-8°C[1]. Other sources suggest that peptide solutions can remain stable for
three or more weeks at +4°C[2]. It is crucial to monitor for any visual changes in the solution,
such as cloudiness or precipitation, which may indicate degradation.

Q3: What are the signs of potential degradation in reconstituted CJC-1295 DAC?
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A3: Signs of degradation can include the appearance of cloudiness, discoloration, or particulate
matter in the solution. Any deviation from a clear, colorless solution should be considered a
potential indicator of compromised stability.

Q4: Can | freeze and thaw reconstituted CJC-1295 DAC multiple times?

A4: It is strongly advised to avoid repeated freeze-thaw cycles as this can degrade the
peptide[2]. For long-term storage, it is best practice to aliquot the reconstituted peptide into
single-use vials and freeze them.

Q5: What is the appropriate solvent for reconstituting lyophilized CJC-1295 DAC?

A5: Bacteriostatic water is a commonly recommended solvent for the reconstitution of peptides
like CJC-1295 DACI2].
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Issue

Possible Cause(s)

Recommended Action(s)

Cloudy or Precipitated Solution
After Reconstitution

- Incomplete dissolution-
Peptide degradation- Use of

an inappropriate solvent

- Gently swirl the vial to ensure
complete dissolution. Do not
shake vigorously.- If cloudiness
persists, the peptide may be
degraded and should not be
used.- Ensure you are using
the recommended solvent

(e.g., bacteriostatic water).

Reduced Biological Activity in

Experiments

- Peptide degradation due to
improper storage- Incorrect

reconstitution/dilution

- Verify the storage conditions
and duration of the
reconstituted peptide.- Prepare
a fresh solution from a new
lyophilized vial following the
recommended protocol.-
Confirm the accuracy of all
calculations for dilution and

dosing.

Discoloration of the

Reconstituted Solution

- Contamination- Chemical

degradation

- Discard the solution
immediately.- Review your
reconstitution procedure to
ensure sterile technigues were
followed.- Use a new,
unopened vial of lyophilized

peptide and sterile solvent.

Data on Reconstituted Peptide Stability at 4°C

The following table summarizes the general stability guidelines for reconstituted peptides at

4°C based on available information. It is important to note that these are general

recommendations and stability can vary based on the specific peptide sequence and

formulation.
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Recommended .
) Reported Stability
Peptide Type Storage . Source
Duration
Temperature
CJC-1295 with DAC /
] 2-8°C 15-20 days [1]
Ipamorelin Blend
General Peptide
) +4°C 3 or more weeks [2]
Solutions
General Reconstituted
4°C Up to 30 days

Peptides

Experimental Protocols

Protocol for Reconstitution of Lyophilized CJC-1295
DAC

e Acclimatization: Allow the lyophilized CJC-1295 DAC vial and the bacteriostatic water to
come to room temperature.

« Sterilization: Clean the rubber stoppers of both vials with 70% isopropyl alcohol.

e Solvent Addition: Using a sterile syringe, slowly inject the desired volume of bacteriostatic
water into the CJC-1295 DAC vial, directing the stream against the side of the vial to avoid
frothing.

 Dissolution: Gently swirl the vial until the lyophilized powder is completely dissolved. Do not
shake.

» Storage: If not for immediate use, store the reconstituted solution at 4°C for short-term use or
aliquot and freeze at -20°C for long-term storage.

Protocol for Stability Assessment using High-
Performance Liquid Chromatography (HPLC)

High-Performance Liquid Chromatography (HPLC) is a standard method for assessing the
purity and stability of peptides.
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o Sample Preparation: Prepare a known concentration of the freshly reconstituted CJC-1295
DAC as a reference standard. Prepare samples of the stored reconstituted peptide at various
time points.

o HPLC System: Use a reverse-phase HPLC system with a C18 column.

o Mobile Phase: A typical mobile phase consists of a gradient of Solvent A (e.g., 0.1%
trifluoroacetic acid in water) and Solvent B (e.g., 0.1% trifluoroacetic acid in acetonitrile).

» Detection: Monitor the elution profile at a specific wavelength (e.g., 214 nm or 280 nm).

e Analysis: Compare the peak area of the main CJC-1295 DAC peak in the stored samples to
the reference standard. A decrease in the main peak area and the appearance of new peaks
indicate degradation. The percentage of remaining intact peptide can be calculated to
guantify stability over time.

Visualizations
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Experimental Workflow for CJC-1295 DAC Stability Assessment
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Caption: Workflow for assessing the stability of reconstituted CJC-1295 DAC.
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Simplified Signaling Pathway of CJC-1295 DAC
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Caption: Simplified signaling cascade initiated by CJC-1295 DAC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Long-term stability of reconstituted CJC-1295 DAC at
4°C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1176008#long-term-stability-of-reconstituted-cjc-
1295-dac-at-4-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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